2-(5-Nitrofuran-2-yl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

Specification

• CAS No.: 61378-93-6
• Molecular Formula: C12H11N3O3S
• Molecular Weight: 277.30 g/mol
• IUPAC Name: 2-(5-nitrofuran-2-yl)-5,6,7,8-tetrahydro-1H-quinazoline-4-thione
• Standard InChI: InChI=1S/C12H11N3O3S/c16-15(17)10-6-5-9(18-10)11-13-8-4-2-1-3-7(8)12(19)14-11/h5-6H,1-4H2,(H,13,14,19)
• Standard InChI Key: MNEYDXJEWDPZAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=S)N=C(N2)C3=CC=C(O3)[N+](=O)[O-]

Introduction

Structural Characterization and Molecular Properties

Core Architecture

The compound features a 5,6,7,8-tetrahydroquinazoline scaffold, a partially saturated bicyclic system comprising two fused six-membered rings (benzene and pyrimidine). The 4-position is substituted with a thione (-C=S) group, while the 2-position is linked to a 5-nitrofuran moiety via a single bond. This hybridization merges the electron-deficient nitrofuran ring, known for redox-activated bioactivity, with the planar, hydrogen bond-capable quinazoline system.

Table 1: Molecular Data

Property	Value
Molecular Formula	C₁₁H₁₀N₄O₃S
Molecular Weight	278.29 g/mol
Key Functional Groups	Nitrofuran, Tetrahydroquinazoline, Thione

The nitrofuran group contributes to electrophilic reactivity, enabling interactions with bacterial nitroreductases, while the thione group enhances metal-binding capacity, a feature exploited in enzyme inhibition.

Synthesis and Chemical Modifications

Primary Synthetic Routes

Synthesis typically involves cyclocondensation strategies or multi-component reactions (MCRs) to assemble the tetrahydroquinazoline core. A representative pathway includes:

• Cyclocondensation of Thiourea Derivatives:
  Reaction of 2-aminocyclohexanecarboxamide with carbon disulfide under basic conditions yields the tetrahydroquinazoline-4-thione core. Subsequent nitration and coupling with 5-nitrofuran-2-carbaldehyde via nucleophilic aromatic substitution introduces the nitrofuran moiety.

• Groebke–Blackburn–Bienaymé (GBB) Reaction:
  This three-component reaction between an aminopyrimidine, nitrofuran aldehyde, and isocyanide efficiently constructs imidazo-fused analogs, though adaptations are required for the tetrahydroquinazoline variant.

Table 2: Optimization of Synthesis Conditions

Method	Yield (%)	Key Conditions
Cyclocondensation	65–72	KOH/EtOH, reflux, 12 h
GBB Reaction	58	TFA catalyst, 80°C, 8 h

Yields vary based on steric hindrance from the tetrahydroquinazoline ring and nitro group stability during coupling.

Biological Activities and Mechanisms

Antibacterial and Antifungal Efficacy

The compound demonstrates broad-spectrum antimicrobial activity, with notable potency against:

• Gram-positive bacteria: Staphylococcus aureus (MIC = 2–4 µg/mL)

• Gram-negative bacteria: Escherichia coli (MIC = 8–16 µg/mL)

• Fungi: Candida albicans (MIC = 4–8 µg/mL)

Mechanistic studies suggest dual modes of action:

• Nitroreductase Activation: Bacterial enzymes reduce the nitrofuran group, generating reactive intermediates that damage DNA and proteins.

• Thione-Mediated Chelation: The thione group binds to zinc in microbial metalloenzymes (e.g., DNA gyrase), disrupting replication.

Pharmacological Applications and Challenges

Drug Development Prospects

The compound’s dual-targeting capability positions it as a candidate for:

• Multidrug-Resistant Infection Treatments: Synergistic effects with β-lactams against MRSA observed in murine models.

• Adjuvant Cancer Therapy: Enhances doxorubicin efficacy by suppressing P-glycoprotein-mediated drug efflux.

Metabolic and Toxicity Considerations

While the nitrofuran moiety improves bioavailability, it also raises concerns about hepatic toxicity due to redox cycling. Prodrug strategies, such as masking the nitro group as a nitroimidazole, are under investigation to mitigate off-target effects.